Cas no 221077-78-7 (Boc-3-fluoro-DL-tyrosine)

• Product Name: Boc-3-fluoro-DL-tyrosine
• CAS No: 221077-78-7
• MF: C₁₄H₁₈FNO₅
• MW: 299.29482793808
• MDL: MFCD02682268
• CID: 4457439
• PubChem ID: 21195657
• Update Time: 2025-05-20

Boc-3-fluoro-DL-tyrosine Chemical and Physical Properties

Names and Identifiers

• Boc-3-fluoro-DL-tyrosine
• 3-(3-fluoro-4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-3-fluoro-
• 2-{[(tert-butoxy)carbonyl]amino}-3-(3-fluoro-4-hydroxyphenyl)propanoic acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(3-fluoro-4-hydroxyphenyl)propanoic acid
• EN300-1696894
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(3-fluoro-4-hydroxyphenyl)propanoicacid
• SCHEMBL2215510
• WIA07778
• Z1505708475
• 221077-78-7
• 2-((tert-Butoxycarbonyl)amino)-3-(3-fluoro-4-hydroxyphenyl)propanoic acid
• AKOS015836963

• MDL： MFCD02682268
• Inchi： 1S/C14H18FNO5/c1-14(2,3)21-13(20)16-10(12(18)19)7-8-4-5-11(17)9(15)6-8/h4-6,10,17H,7H2,1-3H3,(H,16,20)(H,18,19)
• InChI Key： PIDYYTCMUSVKTJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 299.11690084g/mol
• Monoisotopic Mass: 299.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 95.9Ų

Boc-3-fluoro-DL-tyrosine Security Information

• HazardClass：IRRITANT

Additional information on Boc-3-fluoro-DL-tyrosine

Comprehensive Overview of Boc-3-fluoro-DL-tyrosine (CAS No. 221077-78-7): Properties, Applications, and Research Insights

Boc-3-fluoro-DL-tyrosine (CAS No. 221077-78-7) is a fluorinated derivative of the amino acid tyrosine, protected by a tert-butoxycarbonyl (Boc) group. This compound has garnered significant attention in pharmaceutical research, peptide synthesis, and biochemical studies due to its unique structural properties. The incorporation of fluorine at the 3-position of the tyrosine ring enhances metabolic stability and bioavailability, making it a valuable building block in drug discovery. Researchers often search for "Boc-3-fluoro-DL-tyrosine synthesis" or "CAS 221077-78-7 applications," reflecting its growing relevance in modern chemistry.

The Boc protecting group in Boc-3-fluoro-DL-tyrosine ensures selective deprotection during peptide coupling reactions, a feature highly sought after in solid-phase peptide synthesis (SPPS). This compound is particularly useful in designing peptide-based therapeutics, where fluorination improves resistance to enzymatic degradation. Recent trends show increased interest in "fluorinated amino acids in drug development" and "Boc-protected tyrosine derivatives," highlighting its role in addressing challenges like peptide half-life extension and targeted drug delivery.

From a structural perspective, Boc-3-fluoro-DL-tyrosine exhibits a molecular weight of 299.29 g/mol and a purity typically exceeding 98%. Its solubility in organic solvents like DMF and DMSO facilitates its use in combinatorial chemistry libraries. Analytical techniques such as HPLC and NMR are commonly employed to verify its quality, with many researchers querying "Boc-3-fluoro-DL-tyrosine HPLC method" or "CAS 221077-78-7 NMR data" for protocol optimization. The compound's stability under acidic conditions further broadens its utility in multi-step synthetic routes.

In the context of current scientific trends, Boc-3-fluoro-DL-tyrosine aligns with the demand for "next-generation peptide therapeutics" and "precision medicine tools." Its application extends to PET (positron emission tomography) tracer development, where fluorinated compounds serve as imaging probes. This dual functionality—therapeutic and diagnostic—positions it as a versatile candidate in theranostics, a field experiencing exponential growth. Searches for "fluorinated tyrosine PET tracers" or "Boc-amino acids in radiopharmacy" underscore this intersection of chemistry and medical imaging.

Quality control of Boc-3-fluoro-DL-tyrosine adheres to stringent pharmacopeial standards, with manufacturers providing detailed certificates of analysis (CoA). The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical parameters for end-users, as evidenced by frequent queries about "CAS 221077-78-7 storage stability." Additionally, its role in fragment-based drug discovery (FBDD) has gained traction, particularly in kinase inhibitor development—a hot topic in oncology research.

Environmental and safety profiles of Boc-3-fluoro-DL-tyrosine comply with REACH regulations, with no significant ecotoxicological concerns reported. The compound's biodegradability and low bioaccumulation potential make it suitable for sustainable chemistry initiatives, resonating with the "green chemistry in pharma" movement. Its non-hazardous classification distinguishes it from many fluorinated compounds, addressing safety concerns frequently raised in "fluoroamino acid handling precautions" searches.

Future research directions for Boc-3-fluoro-DL-tyrosine may explore its enantiomeric separation (D- vs L-forms) for chiral drug synthesis, as well as its incorporation into biomaterials. The rise of "peptide-drug conjugates" and "smart biomaterials" in regenerative medicine presents new opportunities for this versatile building block. With patent landscapes showing increased activity around fluorinated amino acids, CAS 221077-78-7 remains at the forefront of innovative medicinal chemistry strategies.